Cas no 159824-95-0 (3-Thiophenecarbonitrile, 5-amino-)
159824-95-0 structure
Product Name:3-Thiophenecarbonitrile, 5-amino-
CAS No:159824-95-0
MF:C5H4N2S
MW:124.163659095764
CID:2102800
Update Time:2023-08-03
3-Thiophenecarbonitrile, 5-amino- Chemical and Physical Properties
Names and Identifiers
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- 5-aminothiophene-3-carbonitrile
- 3-Thiophenecarbonitrile, 5-amino-
- 5-Amino-3-thiophenecarboxylic acid; Nitrile
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- Inchi： 1S/C5H4N2S/c6-2-4-1-5(7)8-3-4/h1,3H,7H2
- InChI Key： ORVMQLXOEDROOJ-UHFFFAOYSA-N
- SMILES： S1C=C(C#N)C=C1N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 126
- Topological Polar Surface Area: 78
3-Thiophenecarbonitrile, 5-amino- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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